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Compound of Interest

Compound Name: 3-ETHOXYPROPANAL

Cat. No.: B1330410

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of 3-ethoxypropanal, a
valuable building block in organic synthesis, starting from the readily available 3-bromo-1-
propanol. The synthesis involves a two-step process: a Williamson ether synthesis to form the
intermediate 3-ethoxy-1-propanol, followed by a selective oxidation to yield the desired
aldehyde. This document details the experimental protocols for each step, presents relevant
physicochemical data in a structured format, and illustrates the reaction pathway and
experimental workflow.

Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic properties of the starting material,
intermediate, and final product is presented in Table 1. This data is crucial for reaction
monitoring and product characterization.

Table 1: Physicochemical and Spectroscopic Data
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Molecular o ] 1H NMR 13C NMR
Compoun Molecular . Boiling Density
Weight ( . (CDCI3, 56 (CDCI3, o
d Formula Point (°C) (g/mL) ) .
g/mol) in ppm) in ppm)
3.86 (t,
2H), 3.58
3-Bromo-1- (t, 2H), 61.2, 33.5,
CsH7BrO 138.99 163-166[1]  1.537[1] _
propanol 2.11 (quint, 32.0
2H), 1.85
(s, 1H)
3.73 (1,
2H), 3.58
(t, 2H), 69.8, 66.5,
3-Ethoxy-
CsH1202 104.15 160-161[2]  0.904[2] 3.50 (q, 61.8, 32.0,
1-propanol
2H), 1.85 15.2
(quint, 2H),
1.21 (t, 3H)
9.80 (t,
1H), 3.70
3. (t, 2H), 202.0,
Ethoxyprop  CsH100:2 102.13 135-137 0.933 3.49 (q, 67.2, 66.5,
anal 2H), 2.75 43.8, 15.1
(dt, 2H),
1.19 (t, 3H)

Note: NMR data is predicted and may vary slightly based on experimental conditions.

Synthetic Pathway

The overall synthesis is a two-step process. The first step is a Williamson ether synthesis,
where the alkoxide of ethanol displaces the bromide from 3-bromo-1-propanol. The resulting 3-
ethoxy-1-propanol is then oxidized to 3-ethoxypropanal using a mild oxidizing agent to
prevent over-oxidation to the carboxylic acid.
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Williamson Ether
N Synthesis \ Oxidation
3-Bromo-1-propanol (NaH, Ethanol, THF) | 3-Ethoxy-1-propanol (PCC or Swern) P| 3-Ethoxypropanal

Step 1: Williamson Ether Synthesis

3-Ethoxy-1-propanol

Step 2: ;;xidation

Dissolve 3-Ethoxy-1-propanol
(PCC or Swern Reagents)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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